BENGHE Foundational & Exploratory

Check Availability & Pricing

Solvent Red 195 (CAS: 164251-88-1): A
Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Red 195, identified by CAS number 164251-88-1, is a synthetic organic compound
belonging to the sulphonazo series of azo dyes.[1] It presents as a bluish-red or deep red
powder and is primarily utilized for its coloring properties in various industrial applications,
particularly in plastics, resins, and fibers.[2][3][4] Its high thermal stability, good light fastness,
and strong coloring power make it a versatile colorant for materials such as polystyrene (PS),
polycarbonate (PC), and polyethylene terephthalate (PET).[2][5][6] While its primary use is
industrial, an understanding of its chemical properties, synthesis, and toxicological profile is
essential for researchers and scientists in various fields.

Physicochemical Properties

The key physicochemical properties of Solvent Red 195 are summarized in the table below,
compiled from various technical data sheets and safety documents. These properties are
crucial for its application and for understanding its behavior in different matrices.
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Property Value References
Appearance Bluish-red / Deep red powder [2][3]
Melting Point 214-216 °C [21[5][7]
Heat Resistance (in PS) 300 °C [2][6]
Light Fastness (in PS) 7-8 (on a scale of 1-8) [3]
Molecular Formula Not consistently reported
Molecular Weight Not consistently reported
Solubility

Solvent Red 195 is characterized by its solubility in organic solvents and insolubility in water.
[1] The solubility in various solvents at 20°C is detailed in the table below.

Solvent Solubility (g/L)
Acetone 14

Butyl Acetate 1.3
Methylbenzene 2.7
Dichloromethane 37.0

Ethyl Alcohol 0.6

Experimental Protocols
Synthesis of Solvent Red 195

A representative synthesis method for Solvent Red 195 involves a two-step process:
diazotization followed by a coupling reaction. The following protocol is based on information
from patent literature.[8][9]

1. Diazotization Reaction:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1595644
https://www.researchgate.net/figure/Ultraviolet-absorption-spectrum-of-Reactive-Red-195_fig1_360194483
https://www.benchchem.com/product/b1595644
https://www.researchgate.net/figure/HPLC-chromatograms-of-Red-195-before-being-hydrolyzed-original-and-after-being_fig6_334622915
https://www.epsilonpigments.com/pdf/Solvent%20Red%20195-msds.pdf
https://www.benchchem.com/product/b1595644
https://www.lmaleidykla.lt/ojs/index.php/chemija/article/download/3715/2513/
https://www.researchgate.net/figure/Ultraviolet-absorption-spectrum-of-Reactive-Red-195_fig1_360194483
https://www.benchchem.com/product/b1595644?utm_src=pdf-body
https://www.union-pigment.com/china/solvent-red-195.html
https://www.benchchem.com/product/b1595644?utm_src=pdf-body
https://www.benchchem.com/product/b1595644?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3225306/
https://patents.google.com/patent/CN107501988B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reactants: A primary aromatic amine (diazo auxiliary agent), nitrosyl sulfuric acid, and

sulfuric acid.

e Procedure:

o

In a reaction vessel, the diazo auxiliary agent is slowly added to sulfuric acid with stirring.

The mixture is stirred for a specified period at a controlled temperature (e.g., 40-70 °C)
until the agent is completely dissolved.

The solution is then cooled to a low temperature (e.g., 0-5 °C).

Nitrosyl sulfuric acid is added to the cooled solution to carry out the diazotization, forming
a diazonium salt solution. The temperature is maintained below 5 °C.[8]

A diazonium salt ionic liquid stabilizer may be added to the product to obtain the diazo
hydrolysate.[8][9]

2. Coupling Reaction:

e Reactants: Diazo hydrolysate and a coupling auxiliary agent in dilute sulfuric acid.

e Procedure:

A solution of the coupling auxiliary agent is prepared in dilute sulfuric acid (e.g., 70-90%
mass concentration).[8]

The diazo hydrolysate is placed in a separate coupling reaction vessel.

The coupling solution is slowly added to the diazo solution while maintaining a controlled
temperature (e.g., 0-10 °C).[10]

The reaction is allowed to proceed for several hours (e.g., 4-10 hours).[8]

After the reaction is complete, the resulting solid product (Solvent Red 195) is isolated by
filtration, washed, and dried.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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